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Compound of Interest

Compound Name: 4-Iodobiphenyl

Cat. No.: B074954 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-iodo-1,1'-biphenyl

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 4-iodo-

1,1'-biphenyl (CAS No: 1591-31-7), a key intermediate in the synthesis of biphenyl liquid crystal

materials and a versatile reagent in cross-coupling reactions for drug development.[1][2] The

information is presented to support laboratory research, chemical synthesis, and quality control

processes.

Core Physicochemical Properties
4-iodo-1,1'-biphenyl is an off-white crystalline solid at room temperature.[3][4][5] Its structural

and physical data are essential for handling, storage, and application in synthetic chemistry.

The key quantitative properties are summarized below.

Table 1: General and Physical Properties of 4-iodo-1,1'-biphenyl
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Property Value Source(s)

Molecular Formula C₁₂H₉I [3][6][7]

Molecular Weight 280.10 g/mol [8][9]

Appearance
Off-white to pale cream

crystalline powder
[3][4][7]

Melting Point 110-114 °C [3][9]

Boiling Point 320 °C (lit.) [3][4][6]

Density 1.6696 g/cm³ (rough estimate) [3][4][10]

Flash Point 145.8 °C [3]

Vapor Pressure 0.000517 mmHg at 25 °C [3]

Table 2: Solubility Profile

Solvent Solubility Source(s)

Water Slightly soluble [3][4][5]

Spectral Data for Structural Elucidation
Spectroscopic analysis is critical for confirming the identity and purity of 4-iodo-1,1'-biphenyl.

Comprehensive spectral data, including ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry, are

publicly available through databases such as PubChem and SpectraBase.[8][11]

¹H and ¹³C NMR Spectroscopy: Provides detailed information about the hydrogen and

carbon framework of the molecule, confirming the biphenyl structure and the position of the

iodo-substituent.[8][11]

Infrared (IR) Spectroscopy: Reveals the characteristic vibrational frequencies of the

molecule, including C-H and C=C bonds of the aromatic rings.[8]

Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern,

confirming the elemental composition.[8]
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Experimental Protocols
The following sections detail standardized laboratory methods for determining the key physical

properties of solid organic compounds like 4-iodo-1,1'-biphenyl.

Melting Point Determination
The melting point is a crucial indicator of purity for a crystalline solid.[12] A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure compound, while impurities tend to depress and

broaden the melting range.[12][13]

Methodology: Capillary Tube Method

Sample Preparation: A small amount of dry, finely powdered 4-iodo-1,1'-biphenyl is packed

into a capillary tube, sealed at one end, to a height of 1-2 cm.[14][15]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is placed in a heating apparatus, such as a

Thiele tube containing mineral oil or an electrically heated metal block (e.g., Mel-Temp

apparatus).[12][14]

Heating: The apparatus is heated slowly and steadily, at a rate of approximately 2°C per

minute, especially when approaching the expected melting point.[12]

Observation: The temperature at which the substance first begins to melt (t₁) and the

temperature at which it becomes completely liquid (t₂) are recorded.[15] The melting point is

reported as the range t₁ - t₂.

Boiling Point Determination
While 4-iodo-1,1'-biphenyl is a solid at room temperature, its boiling point is a key property for

purification by distillation under vacuum.[16] The standard method for small quantities involves

the Siwoloboff method.

Methodology: Micro Boiling Point Determination

Sample Preparation: A few milliliters of the substance (if melted) or a solution in a high-

boiling solvent are placed in a small test tube or fusion tube.[17][18]
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Apparatus Setup: A capillary tube, sealed at one end, is placed inside the test tube with its

open end submerged in the liquid.[18][19] The test tube is then attached to a thermometer

and heated in a suitable bath.

Heating: The bath is heated gently. As the temperature rises, air trapped in the capillary tube

will bubble out.[20]

Observation: The heating is stopped when a continuous and rapid stream of bubbles

emerges from the capillary. The liquid will begin to draw back into the capillary as the

apparatus cools. The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point.[18] This is the point where the vapor pressure of the substance

equals the atmospheric pressure.[20]

Solubility Determination
Solubility tests provide insights into the polarity of a molecule and the presence of functional

groups that can interact with a solvent.[21]

Methodology: Qualitative Solubility Test

Sample Preparation: A small, measured amount of 4-iodo-1,1'-biphenyl (e.g., 25 mg) is

placed into a small test tube.[22]

Solvent Addition: A measured volume of the chosen solvent (e.g., 0.75 mL of water) is added

in portions.[22]

Mixing: After each addition, the test tube is shaken vigorously for 10-20 seconds.[22][23]

Observation: The compound is classified as "soluble" if it dissolves completely, "partially

soluble" if some but not all dissolves, and "insoluble" if no significant dissolution is observed.

[23] This process is repeated with a range of solvents, including different organic solvents,

dilute acids, and dilute bases, to build a complete solubility profile.[24]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of 4-

iodo-1,1'-biphenyl, highlighting the role of physical property determination in quality
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assessment.

Synthesis & Purification

Characterization & Quality Control
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Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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